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Compound of Interest

4-Acetoxy-4'-
Compound Name:
pentyloxybenzophenone

Cat. No. B1292310

Despite a defined chemical structure and commercial availability, 4-Acetoxy-4'-
pentyloxybenzophenone remains a compound with a notably sparse footprint in scientific
literature and historical records. An in-depth review of public databases and scholarly articles
reveals a significant lack of information regarding its discovery, detailed synthetic protocols,
and specific applications, precluding the creation of a comprehensive technical guide as of late
2025.

Currently, the available information on 4-Acetoxy-4'-pentyloxybenzophenone is limited to
basic physicochemical properties, primarily from chemical supplier databases. There is no
readily accessible record of its initial synthesis, the researchers or institution responsible for its
discovery, or the historical context of its development. Similarly, its potential applications in
research, drug development, or materials science are not documented in peer-reviewed
publications or patents.

Physicochemical Properties

The fundamental chemical identifiers and predicted properties of 4-Acetoxy-4'-
pentyloxybenzophenone are summarized below. It is critical to note that the boiling point and
density are predicted values and have not been experimentally verified in the available
literature.
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Property Value Source
CAS Number 890099-89-5 Chemical Supplier Databases
Molecular Formula C20H2204 Chemical Supplier Databases
Molecular Weight 326.39 g/mol Chemical Supplier Databases

) N ) Chemical Supplier
Predicted Boiling Point 466.3 £ 30.0 °C

Databases|[1]

) . Chemical Supplier

Predicted Density 1.105 + 0.06 g/cm?3

Databases|1]

Synthesis and Experimental Protocols

A thorough search for detailed experimental protocols for the synthesis of 4-Acetoxy-4'-
pentyloxybenzophenone yielded no specific results. While general methods for the synthesis
of substituted benzophenones are well-established, a specific, validated protocol for this
particular molecule is not publicly available. Such a synthesis would likely involve a multi-step
process, potentially starting from 4-hydroxybenzophenone and involving etherification to add
the pentyloxy group and subsequent acetylation of a hydroxyl group on the other phenyl ring,
or a Friedel-Crafts acylation approach. However, without published experimental data, any
proposed pathway remains speculative.

The absence of this compound in the scientific literature means there are no associated
signaling pathway studies, experimental workflows, or logical relationship diagrams to be
visualized.

Conclusion

For researchers, scientists, and drug development professionals, 4-Acetoxy-4'-
pentyloxybenzophenone represents a chemical entity with a clear structure but an enigmatic
history and application profile. The lack of published data suggests that it may be a novel
compound with yet-to-be-explored properties, a specialized intermediate in a proprietary
industrial process, or a compound that was synthesized but did not exhibit properties of
significant scientific interest. Further investigation into this molecule would require de novo
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synthesis and characterization, as the existing body of scientific knowledge provides no
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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